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Compound of Interest

Compound Name: Cadmium sulfate octahydrate

Cat. No.: B7798738 Get Quote

Introduction

This document provides a comprehensive protocol for the preparation of cadmium (Cd)

standard solutions using cadmium sulfate octahydrate (3CdSO₄·8H₂O). Accurate preparation

of standard solutions is fundamental for various analytical techniques, including Atomic

Absorption Spectroscopy (AAS) and Inductively Coupled Plasma Mass Spectrometry (ICP-

MS), which are crucial in research, quality control, and drug development. This protocol

outlines the necessary materials, step-by-step procedures for preparing a stock solution, and

subsequent dilutions to create working standards.

Data Presentation

A summary of the quantitative data related to cadmium sulfate octahydrate is presented in

the table below for easy reference.
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Property Value Reference

Chemical Formula 3CdSO₄·8H₂O [1][2]

Molecular Weight 769.52 g/mol [1][2][3]

Appearance White crystalline solid [1]

Solubility in Water Freely soluble [4]

Density 3.09 g/cm³ [1]

Melting Point 41.5 °C (transition point) [1]

Experimental Protocols

1. Preparation of a 1000 ppm Cadmium Stock Solution

This protocol describes the preparation of a 1 L of 1000 parts per million (ppm) cadmium stock

solution.

Materials and Equipment:

Cadmium sulfate octahydrate (3CdSO₄·8H₂O), ACS reagent grade or higher

Deionized water (Type I)

Trace metal grade nitric acid (HNO₃)

1000 mL Class A volumetric flask

Analytical balance (accurate to 0.0001 g)

Weighing paper or boat

Spatula

Beaker

Wash bottle
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Appropriate personal protective equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Calculation of required mass: To prepare a 1000 ppm (1000 mg/L) Cd stock solution, the

mass of 3CdSO₄·8H₂O must be calculated. The molecular weight of 3CdSO₄·8H₂O is 769.52

g/mol , and the atomic weight of cadmium is 112.41 g/mol . Since there are three cadmium

atoms in the formula, the mass of 3CdSO₄·8H₂O required to yield 1.000 g of Cd is:

Mass = (1.000 g Cd) / [(3 * 112.41 g/mol Cd) / 769.52 g/mol 3CdSO₄·8H₂O] = 2.284 g[1]

Weighing: Accurately weigh approximately 2.284 g of 3CdSO₄·8H₂O using an analytical

balance.[1] Record the exact mass.

Dissolution: Carefully transfer the weighed 3CdSO₄·8H₂O to a 1000 mL volumetric flask.[1]

Add approximately 500 mL of deionized water and swirl to dissolve the solid.[1] To aid

dissolution and prevent hydrolysis, a few drops of nitric acid can be added.[1]

Dilution to Volume: Once the solid is completely dissolved, dilute the solution to the 1000 mL

mark with deionized water.[1] Ensure the bottom of the meniscus is on the calibration mark.

Homogenization: Stopper the flask securely and invert it multiple times to ensure the solution

is thoroughly mixed and homogeneous.[1]

Storage: Transfer the prepared 1000 ppm Cd stock solution to a clean, clearly labeled

polyethylene or glass bottle for storage.[1] Store at room temperature.[1]

2. Preparation of Working Standard Solutions

Working standard solutions of lower concentrations are prepared by diluting the 1000 ppm

stock solution.

Example: Preparation of a 10 ppm Cadmium Working Standard

Materials and Equipment:

1000 ppm Cd stock solution
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Deionized water (Type I)

100 mL Class A volumetric flask

1.00 mL Class A volumetric pipette

Pipette bulb

Beaker

Wash bottle

Appropriate PPE

Procedure:

Calculation of required volume: The volume of the stock solution needed to prepare the

working standard is calculated using the dilution equation: C₁V₁ = C₂V₂.

C₁ = Concentration of the stock solution (1000 ppm)

V₁ = Volume of the stock solution to be pipetted

C₂ = Desired concentration of the working standard (10 ppm)

V₂ = Final volume of the working standard (100 mL)

(1000 ppm) * V₁ = (10 ppm) * (100 mL) V₁ = 1 mL[1]

Dilution: Using a calibrated 1.00 mL pipette, transfer 1.00 mL of the 1000 ppm Cd stock

solution into a 100 mL volumetric flask.[1]

Dilution to Volume: Dilute the solution to the 100 mL mark with deionized water.[1]

Homogenization: Stopper the flask and invert it several times to ensure complete mixing.[1]

Mandatory Visualization

The following diagram illustrates the workflow for preparing cadmium standard solutions.
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Caption: Workflow for preparing cadmium standard solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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